N-[3-(2-methoxyethoxy)phenyl]isonicotinamide

• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.3 g/mol
• IUPAC Name: N-[3-(2-methoxyethoxy)phenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C15H16N2O3/c1-19-9-10-20-14-4-2-3-13(11-14)17-15(18)12-5-7-16-8-6-12/h2-8,11H,9-10H2,1H3,(H,17,18)
• InChI Key: HIXJWKIAVOQTLN-UHFFFAOYSA-N
• SMILES: COCCOC1=CC=CC(=C1)NC(=O)C2=CC=NC=C2

Description

N-[3-(2-methoxyethoxy)phenyl]isonicotinamide, also known as MEPI, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MEPI is a member of the isonicotinamide family of compounds and is a derivative of nicotinamide.

Mechanism of Action

The exact mechanism of action of N-[3-(2-methoxyethoxy)phenyl]isonicotinamide is not fully understood. However, it is believed to act through multiple pathways, including inhibition of cell proliferation and induction of apoptosis in cancer cells. N-[3-(2-methoxyethoxy)phenyl]isonicotinamide has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in regulating cellular energy metabolism.
Biochemical and Physiological Effects
N-[3-(2-methoxyethoxy)phenyl]isonicotinamide has been shown to have several biochemical and physiological effects. It has been found to inhibit the activity of the enzyme histone deacetylase (HDAC), which plays a role in regulating gene expression. N-[3-(2-methoxyethoxy)phenyl]isonicotinamide has also been shown to inhibit the activity of the enzyme glycogen synthase kinase-3β (GSK-3β), which is involved in various cellular processes, including cell proliferation and apoptosis.

Advantages and Limitations for Lab Experiments

N-[3-(2-methoxyethoxy)phenyl]isonicotinamide has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized in large quantities. N-[3-(2-methoxyethoxy)phenyl]isonicotinamide has also been shown to have low toxicity in animal models, making it a promising candidate for further preclinical studies.
However, there are also some limitations to using N-[3-(2-methoxyethoxy)phenyl]isonicotinamide in lab experiments. N-[3-(2-methoxyethoxy)phenyl]isonicotinamide has poor solubility in water, which can make it difficult to administer to animals. In addition, the exact mechanism of action of N-[3-(2-methoxyethoxy)phenyl]isonicotinamide is not fully understood, which can make it challenging to design experiments to study its effects.

Future Directions

There are several future directions for research on N-[3-(2-methoxyethoxy)phenyl]isonicotinamide. One area of interest is the development of N-[3-(2-methoxyethoxy)phenyl]isonicotinamide as a potential anti-cancer agent. Further preclinical studies are needed to determine the efficacy of N-[3-(2-methoxyethoxy)phenyl]isonicotinamide in vivo and to elucidate its mechanism of action.
Another area of interest is the potential role of N-[3-(2-methoxyethoxy)phenyl]isonicotinamide in the treatment of diabetes and other metabolic disorders. Further studies are needed to determine the optimal dosage and duration of treatment with N-[3-(2-methoxyethoxy)phenyl]isonicotinamide and to evaluate its long-term safety and efficacy.
In conclusion, N-[3-(2-methoxyethoxy)phenyl]isonicotinamide is a promising compound that has shown potential therapeutic applications in various diseases. Further research is needed to fully understand its mechanism of action and to evaluate its safety and efficacy in preclinical and clinical studies.

Synthesis Methods

N-[3-(2-methoxyethoxy)phenyl]isonicotinamide can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of isonicotinamide with 2-bromoethanol to produce 3-(2-hydroxyethoxy)isonicotinamide. The resulting compound is then reacted with 3-methoxyphenylboronic acid in the presence of a palladium catalyst to yield N-[3-(2-methoxyethoxy)phenyl]isonicotinamide.

Scientific Research Applications

N-[3-(2-methoxyethoxy)phenyl]isonicotinamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and neurodegenerative disorders. N-[3-(2-methoxyethoxy)phenyl]isonicotinamide has shown promising results in preclinical studies as an anti-cancer agent. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. N-[3-(2-methoxyethoxy)phenyl]isonicotinamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
In addition, N-[3-(2-methoxyethoxy)phenyl]isonicotinamide has been studied for its potential role in the treatment of diabetes. It has been found to improve glucose tolerance and insulin sensitivity in animal models of diabetes. N-[3-(2-methoxyethoxy)phenyl]isonicotinamide has also been shown to protect against diabetes-induced kidney damage.